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Compound of Interest

Compound Name: Fluvalinate

Cat. No.: B1673501

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Fluvalinate, a synthetic pyrethroid acaricide, requires careful handling and disposal to mitigate
risks to personnel and the environment. Due to its high toxicity to aquatic life, improper disposal
is a significant concern.[1][2][3][4][5] This guide provides procedural, step-by-step instructions
for the safe disposal of fluvalinate waste in a laboratory setting. Adherence to local, regional,
and national regulations is mandatory for all disposal methods.[3][4]

Core Principles of Fluvalinate Waste Management

e Avoid Environmental Release: Under no circumstances should fluvalinate or its containers
be disposed of in sewers, drains, or waterways.[1][2][6] It is very toxic to aquatic life with
long-lasting effects.[1][2][3][4][5]

e Regulatory Compliance: All disposal activities must be in accordance with applicable federal,
state, and local laws and regulations.[3][4] Consult your institution's environmental health
and safety (EHS) department for specific guidance.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with side-shields, and protective clothing, when handling
fluvalinate waste.[1][6] If there is a risk of inhalation, respiratory protection should be worn.

[1]14]

Step-by-Step Disposal Procedures
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Disposal of Unused or Excess Fluvalinate

The primary and preferred method for managing excess fluvalinate is to use it for its intended
purpose according to the product label.[7][8][9] If this is not possible, the following steps should
be taken:

o Designate as Hazardous Waste: Unwanted fluvalinate must be treated as hazardous waste.
[4][10]

o Licensed Chemical Destruction: The most appropriate disposal method is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

o Incineration: Dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber.[6]

o Contact a Hazardous Waste Contractor: Arrange for disposal with a licensed hazardous
waste contractor. Your institution's EHS department can provide a list of approved
contractors.[8]

Disposal of Empty Fluvalinate Containers

Properly decontaminated containers may be disposed of in a sanitary landfill or recycled,
depending on local regulations.[1][2] Never reuse empty pesticide containers for any other
purpose.[7]

» Triple Rinsing: For non-refillable containers, a triple rinse procedure is mandatory.[1][11]

o

Empty the remaining contents into the application equipment or a mix tank.

o

Fill the container approximately one-quarter full with water and recap.

Shake for 10 seconds.

[¢]

Pour the rinsate into the application equipment or a mix tank for later use or disposal.

[¢]

o

Repeat this procedure two more times.

e Puncturing: After rinsing, puncture the container to make it unusable for other purposes.[1][2]
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» Disposal Options:
o Recycling: Offer the cleaned container for recycling if available.[2][11]

o Sanitary Landfill: If recycling is not an option, dispose of the punctured container in a
sanitary landfill.[1][2]

o Incineration: Combustible packaging materials may be disposed of through controlled
incineration with flue gas scrubbing.[1]

Management of Spills and Contaminated Materials

In the event of a fluvalinate spill, immediate action is required to contain and clean up the
material.

» Containment: Absorb the spill with inert material such as sand, earth, or vermiculite.[2]

o Collection: Collect the absorbed material and any contaminated soil or items into a suitable,
closed, and labeled container for disposal.[1][6]

» Disposal: Dispose of the contaminated waste as hazardous waste through a licensed
disposal facility.[4]

Quantitative Data Summary

While specific disposal limits are determined by local regulations, the following table
summarizes key physical and environmental fate properties of fluvalinate relevant to its
disposal.
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Parameter Value Reference

UN Number 2902 or 3082 [1][6]

PESTICIDE, LIQUID, TOXIC,

N.O.S. or
Proper Shipping Name ENVIRONMENTALLY [1][6]

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S.
Water Solubility Very low (practically insoluble) [12]
Soil Half-life (Aerobic) 4 to 8 days [13][14]
Soil Half-life (Anaerobic) Approximately 15 days [13][14]
Aquatic Photodegradation

0.6 to 1 day [14]

Half-life

Fluvalinate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
fluvalinate waste.
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Disposal Paths

Chemical Waste

Unused Product

Fluvalinate
‘Waste Identification Controlled Incineration or
Licensed Chemical Destruction
Identity Fluvalinate Waste Stream Determine Waste Type s Spill Cleanup Material
T
Puncture Container 1

¢ Container Waste

B e e

sanitary Landil

Recycle (if available)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of different fluvalinate waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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